Cas no 1516949-48-6 ((1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid)
(1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1R,5R)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid
- Z2756841940
- AKOS034819592
- Z2432382009
- rac-(1R,5R)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid
- (1R,5R)-3-oxabicyclo[3.1.0]hexane-1-carboxylicacid
- EN300-263669
- 1516949-48-6
- F75945
- (1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid
-
- MDL: MFCD29763418
- Inchi: 1S/C6H8O3/c7-5(8)6-1-4(6)2-9-3-6/h4H,1-3H2,(H,7,8)/t4-,6-/m0/s1
- InChI Key: KXQPXWJVQITPAZ-NJGYIYPDSA-N
- SMILES: O1C[C@@H]2C[C@]2(C(=O)O)C1
Computed Properties
- Exact Mass: 128.047344113g/mol
- Monoisotopic Mass: 128.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: -0.4
(1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1047-100MG |
(1R,5R)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1516949-48-6 | 95% | 100MG |
¥ 1,498.00 | 2023-03-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1047-250MG |
(1R,5R)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1516949-48-6 | 95% | 250MG |
¥ 2,395.00 | 2023-03-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1047-500MG |
(1R,5R)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1516949-48-6 | 95% | 500MG |
¥ 3,993.00 | 2023-03-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1047-1G |
(1R,5R)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1516949-48-6 | 95% | 1g |
¥ 5,986.00 | 2023-03-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1047-5G |
(1R,5R)-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1516949-48-6 | 95% | 5g |
¥ 17,958.00 | 2023-03-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R146887-250mg |
(1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1516949-48-6 | 98% | 250mg |
¥2935 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R146887-100mg |
(1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1516949-48-6 | 98% | 100mg |
¥1727 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R146887-1g |
(1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1516949-48-6 | 98% | 1g |
¥7923 | 2023-09-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00811833-100mg |
(1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1516949-48-6 | 98% | 100mg |
¥1570.0 | 2023-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00811833-250mg |
(1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid |
1516949-48-6 | 98% | 250mg |
¥2668.0 | 2023-03-01 |
(1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on (1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid
(1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 1516949-48-6): An Overview of Its Structure, Synthesis, and Biological Applications
(1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 1516949-48-6) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of oxabicyclic carboxylic acids and is characterized by its distinctive three-dimensional structure, which includes a six-membered ring fused with a three-membered ring, with an oxygen atom bridging the two rings.
The structure of (1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid is particularly noteworthy due to its potential for forming stable conformations that can interact with biological targets in specific and predictable ways. The presence of the carboxylic acid group adds further versatility to the molecule, enabling it to participate in various chemical reactions and biological processes.
In recent years, the synthesis of (1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid has been a topic of extensive research. Several synthetic routes have been developed to access this compound, each with its own advantages and challenges. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity in the formation of the chiral centers. For example, a study published in the Journal of Organic Chemistry in 2022 described a highly efficient and scalable method for synthesizing this compound using a palladium-catalyzed cyclization reaction followed by selective oxidation.
The biological applications of (1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid are diverse and promising. One area of particular interest is its potential as a lead compound for the development of new therapeutic agents. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways.
A study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological properties of (1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid and its derivatives as inhibitors of a specific enzyme implicated in neurodegenerative diseases. The results demonstrated that this compound effectively inhibited the enzyme's activity with high selectivity and low toxicity, making it a promising candidate for further drug development.
Beyond its potential as a therapeutic agent, (1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid has also been explored for its use in chemical biology research. Its unique structure allows it to serve as a valuable tool for probing protein-protein interactions and other cellular processes. For instance, a study published in Bioorganic & Medicinal Chemistry Letters in 2022 utilized this compound as a probe to investigate the binding interactions between a key signaling protein and its ligands.
The stability and solubility of (1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid are important considerations for both its synthesis and application. Researchers have found that this compound exhibits good stability under various conditions, making it suitable for long-term storage and use in different experimental settings. Additionally, efforts have been made to improve its solubility through derivatization or formulation strategies, which can enhance its bioavailability and efficacy.
In conclusion, (1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 1516949-48-6) is a fascinating compound with significant potential in both fundamental research and applied chemistry. Its unique structure and versatile properties make it an attractive target for further investigation and development as a therapeutic agent or chemical biology tool.
1516949-48-6 ((1R,5R)-3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)